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An In-depth Technical Guide to the Molecular Weight of 3,5-Dibromobenzene-1-sulfonyl
chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 3,5-
Dibromobenzene-1-sulfonyl chloride, a key reagent in organic synthesis, particularly in the

development of sulfonamide-based therapeutic agents. This document details the compound's

chemical properties, provides a detailed breakdown of its molecular weight, and outlines

relevant experimental protocols for its synthesis and analysis.

Compound Overview
3,5-Dibromobenzene-1-sulfonyl chloride is an organic compound with the IUPAC name 3,5-

dibromobenzenesulfonyl chloride[1]. It belongs to the class of sulfonyl chlorides, which are

characterized by a -SO2Cl functional group attached to an organic radical. The presence of two

bromine atoms on the benzene ring makes it a valuable building block for introducing the 3,5-

dibromophenylsulfonyl moiety into molecules, a common strategy in medicinal chemistry to

modulate the physicochemical and pharmacological properties of drug candidates.
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The molecular weight of a compound is a fundamental property, crucial for stoichiometric

calculations in chemical reactions and for the characterization of synthesized molecules. The

molecular formula for 3,5-Dibromobenzene-1-sulfonyl chloride is C₆H₃Br₂ClO₂S[1][2]. Its

molecular weight is 334.41 g/mol [1].

The following table provides a detailed breakdown of the molecular weight based on the atomic

weights of its constituent elements.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 6 12.011 72.066

Hydrogen H 3 1.008 3.024

Bromine Br 2 79.904 159.808

Chlorine Cl 1 35.453 35.453

Oxygen O 2 15.999 31.998

Sulfur S 1 32.06 32.06

Total 334.409

Note: The calculated molecular weight may vary slightly from the reported value due to isotopic

abundances.

Logical Relationship of Atomic Components to
Molecular Weight
The following diagram illustrates the contribution of each element to the overall molecular

weight of 3,5-Dibromobenzene-1-sulfonyl chloride.
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Caption: Elemental contribution to the molecular weight.

Experimental Protocols
The synthesis of aryl sulfonyl chlorides, including 3,5-Dibromobenzene-1-sulfonyl chloride,

can be achieved through various methods. A common approach involves the chlorosulfonation

of the corresponding aromatic compound.

General Synthesis of an Aryl Sulfonyl Chloride
This protocol is a generalized procedure based on established methods for the synthesis of

sulfonyl chlorides[3][4].

Materials:

3,5-Dibromobenzene

Chlorosulfonic acid

Thionyl chloride or phosphorus pentachloride (optional, for conversion from sulfonic acid)

Ice

Dichloromethane (or other suitable organic solvent)

Anhydrous sodium sulfate

Procedure:
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In a round-bottom flask equipped with a stirrer and a dropping funnel, cool chlorosulfonic

acid to 0-5 °C in an ice bath.

Slowly add 3,5-dibromobenzene to the cooled chlorosulfonic acid with constant stirring. The

reaction is exothermic and generates hydrogen chloride gas, so it must be performed in a

well-ventilated fume hood.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for several hours until the reaction is complete (monitored by TLC or GC).

Carefully pour the reaction mixture onto crushed ice to quench the excess chlorosulfonic

acid.

The solid sulfonyl chloride will precipitate out of the aqueous solution.

Collect the crude product by vacuum filtration and wash with cold water.

For purification, the crude product can be recrystallized from a suitable solvent such as

hexane or a mixture of hexane and ethyl acetate.

Dry the purified product under vacuum.

Analytical Methods for Characterization
The identity and purity of the synthesized 3,5-Dibromobenzene-1-sulfonyl chloride can be

confirmed using various analytical techniques[5][6].

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the structure of the compound by analyzing the chemical shifts and coupling

constants of the protons and carbons in the molecule.

Mass Spectrometry (MS): Mass spectrometry, often coupled with Gas Chromatography (GC-

MS) or Liquid Chromatography (LC-MS), is used to determine the molecular weight of the

compound and to identify any impurities[6].

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

vibrational frequencies of the functional groups present, particularly the S=O and S-Cl bonds

of the sulfonyl chloride group.
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Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the synthesis and purification of an aryl

sulfonyl chloride.
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Caption: Synthesis and purification workflow.

Conclusion
3,5-Dibromobenzene-1-sulfonyl chloride is a valuable reagent in organic and medicinal

chemistry. A thorough understanding of its molecular weight and methods for its synthesis and

characterization are essential for its effective use in research and development. This guide

provides the foundational knowledge required by professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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